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Cat. No.: B1632221 Get Quote

An In-depth Technical Guide to (2-Propan-2-ylphenyl) Phosphate

For Researchers, Scientists, and Drug Development Professionals

Introduction
(2-Propan-2-ylphenyl) phosphate, more commonly known as tert-butylphenyl diphenyl

phosphate (BPDP), is an organophosphate ester widely utilized as a flame retardant and

plasticizer.[1][2] Its prevalence in various consumer products has led to widespread human

exposure, necessitating a thorough understanding of its chemical properties and biological

effects.[2] This technical guide provides a comprehensive overview of BPDP, focusing on its

chemical structure, physicochemical properties, biological activity, and relevant experimental

methodologies. The commercial product is often a mixture of isomers of tert-butylphenyl

diphenyl phosphate, di(tert-butylphenyl) phenyl phosphate, and triphenyl phosphate (TPHP).[3]

Chemical Structure and Identification
The chemical structure of the primary component, (2-propan-2-ylphenyl) diphenyl phosphate, is

characterized by a central phosphate group esterified to two phenyl groups and one tert-

butylphenyl group. The tert-butyl group can be located at the ortho, meta, or para position of

the phenyl ring, leading to different isomers. The para-isomer is commonly depicted.
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Common Name:tert-Butylphenyl diphenyl phosphate (BPDP)

CAS Number: 56803-37-3[2]

Molecular Formula: C₂₂H₂₃O₄P[2]

Molecular Weight: 382.39 g/mol [2]

SMILES: CC(C)(C)c1ccccc1OP(=O)(Oc2ccccc2)Oc3ccccc3[4]

Physicochemical Properties
The following table summarizes the key physicochemical properties of tert-butylphenyl diphenyl

phosphate. It is important to note that many of these values have been determined for

commercial mixtures and may vary depending on the specific composition.[5]

Property Value Reference

Physical State Clear, colorless liquid [6]

Melting Point -21 °C (pour point) [6]

Boiling Point
>300 °C at 101,325 Pa; 260 °C

at 1,330 Pa
[5]

Density 1.155–1.178 g/cm³ at 25 °C [6][7]

Water Solubility
3.2 mg/L at room temperature

(for the mixture)
[5]

Vapor Pressure 7.8 x 10⁻⁵ Pa at 20 °C [5]

Biological Activity and Signaling Pathways
tert-Butylphenyl diphenyl phosphate has been shown to exert biological effects, with a notable

impact on the Hedgehog (Hh) signaling pathway.[1][8][9] This pathway is crucial for embryonic

development, particularly limb formation and endochondral ossification.[1][8]

Inhibition of the Hedgehog Signaling Pathway
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Studies using murine limb bud cultures have demonstrated that exposure to BPDP leads to the

downregulation of key components and targets of the Hh signaling pathway.[1][8] Specifically,

the expression of Gli1, Ptch1, and Ptch2 is decreased in a concentration-dependent manner.[1]

This inhibition of Hh signaling is believed to contribute to the detrimental effects of BPDP on

cartilage development.[1][8] Co-treatment with purmorphamine, a known Hh pathway agonist,

has been shown to rescue the morphological changes in the cartilage template induced by

BPDP, although it did not fully restore the expression of key transcription factors like Runx2 and

Sp7.[1][8]
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Figure 1: Simplified Hedgehog signaling pathway and points of inhibition by BPDP.

Other Toxicological Effects
In vivo studies in rats have revealed other biological effects of BPDP. These include:

Increased absolute and relative liver weights.[3]

Decreased serum bile salt/acid concentration.[3]

Significant decreases in serum cholinesterase activity.[3]
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The following table summarizes the benchmark dose (BMD) and benchmark dose lower

confidence limit (BMDL) values for these effects from a 4-day gavage study in male Sprague

Dawley rats.[3]

Endpoint BMD (mg/kg) BMDL (mg/kg)

Increased Relative Liver

Weight
288.7 223.5

Increased Absolute Liver

Weight
313.0 121.5

Decreased Serum Bile

Salt/Acid
763.1 434.1

Experimental Protocols
Synthesis of tert-Butylphenyl Diphenyl Phosphate
A general method for the preparation of tert-butylphenyl diphenyl phosphate involves a multi-

step reaction.[10]

Step 1: Reaction of tert-butylphenol with Phosphorus Oxychloride.tert-Butylphenol is reacted

with a portion of the total phosphorus oxychloride, often in the presence of a Lewis acid

catalyst (e.g., aluminum trichloride or titanium tetrachloride), in a reactor equipped with a

hydrogen chloride absorption device. The mixture is heated to facilitate the dissolution and

initial reaction.

Step 2: Addition of Phenol. After the initial reaction, phenol is added to the reaction mixture.

Step 3: Reaction and Purification. The temperature is increased to complete the reaction.

The resulting product is then cooled, washed, and desolvated to yield the final product.

Note: This is a generalized protocol based on a patent for a similar compound. Specific

reaction conditions, such as molar ratios, temperatures, and reaction times, should be

optimized for the desired product and scale.
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This protocol is based on studies investigating the effects of BPDP on the Hedgehog signaling

pathway.[1][9]

Limb Bud Collection: Collect limb buds from gestation day 13 CD1 mouse embryos.

Culture: Culture the limb buds in a suitable medium.

Exposure: Expose the limb buds to varying concentrations of BPDP (e.g., 1 µM and 10 µM)

or a vehicle control for specific durations (e.g., 3 or 24 hours).

Analysis:

RNA Sequencing: Extract RNA from the limb buds and perform RNA sequencing to

analyze changes in gene expression.

qRT-PCR: Quantify the expression of specific Hh target genes (e.g., Ihh, Gli1, Ptch1,

Ptch2) using quantitative reverse transcription-polymerase chain reaction.

Morphological Analysis: Assess morphological changes in the cartilage template.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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